Cas no 1086392-56-4 (8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine)

8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine is a heterocyclic organic compound featuring a naphthyridine core with a chloro substituent at the 8-position. This structure imparts significant utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The tetrahydro-1,7-naphthyridine scaffold is valued for its versatility in medicinal chemistry, enabling modifications for enhanced binding affinity or selectivity. The chloro group offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. Its stable yet modifiable framework makes it a preferred choice for researchers exploring novel therapeutic agents or catalytic applications. High purity and well-documented reactivity further support its use in precision synthesis.

8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine structure

1086392-56-4 structure

Product Name:8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine

CAS No:1086392-56-4

MF:C₈H₉ClN₂

MW:168.623460531235

MDL:MFCD11506142

CID:2619928

PubChem ID:55274039

Update Time:2025-10-17

8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

- 8-CHLORO-1,2,3,4-TETRAHYDRO-1,7-NAPHTHYRIDINE
- 8-Chloro-1,2,3,4-tetrahydro-[1,7]naphthyridine
- 3772AJ
- AB64129
- 8-Chloro-1,2,3,4-tetrahydro-[1,7naphthyridine
- CS-0216277
- EN300-378948
- MFCD11506142
- AKOS006323549
- 1086392-56-4
- 8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine
- MDL： MFCD11506142
- Inchi： 1S/C8H9ClN2/c9-8-7-6(3-5-11-8)2-1-4-10-7/h3,5,10H,1-2,4H2
- InChI Key： CTVWMAXLCADLIO-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=CN=1)CCCN2

Computed Properties

Exact Mass: 168.0454260 g/mol
Monoisotopic Mass: 168.0454260 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 24.9
Molecular Weight: 168.62

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 295.5±40.0 °C at 760 mmHg
Flash Point: 132.5±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-Chloro-1,2,3,4-tetrahydro-1,7-naphthyridine Pricemore >>

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abcr	AB537115-1 g	8-Chloro-1,2,3,4-tetrahydro-[1,7]naphthyridine	1086392-56-4		1g	€904.60	2023-07-11
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